Cas no 2137471-64-6 (5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 2137471-64-6
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 5895405
• PubChem ID: 165449603
• Update Time: 2025-06-03

5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid
• EN300-719074
• 2137471-64-6
• 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C9H15N5O3/c10-5(2-1-3-13-9(11)12)7-6(8(15)16)14-4-17-7/h4-5H,1-3,10H2,(H,15,16)(H4,11,12,13)
• InChI Key： JRQFJYPAEGKABV-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C(CCC/N=C(\N)/N)N

Computed Properties

• Exact Mass: 241.11748936g/mol
• Monoisotopic Mass: 241.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 154Ų

Additional information on 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid (CAS No. 2137471-64-6)

5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. With the CAS number 2137471-64-6, this compound represents a fascinating molecule that combines an oxazole ring with an amino and carbamimidamide functional group, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid is characterized by a heterocyclic oxazole core, which is known for its presence in numerous biologically active molecules. The oxazole ring itself is a five-membered aromatic ring containing two nitrogen atoms, providing a rich scaffold for interactions with biological targets. This structural motif is widely recognized for its role in various pharmacological contexts, including antimicrobial, antiviral, and anti-inflammatory properties.

At the C1 position of the oxazole ring, there is an amino group (–NH₂) that can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological receptors. This feature makes it particularly interesting for designing molecules that require precise spatial orientation within a target protein or enzyme. Additionally, the presence of a carbamimidamide group at the C4 position (–NH–C(=NH)–NH₂) introduces further complexity to the molecule's chemical behavior. Carbamimidamide functionalities are known to exhibit versatile reactivity and can serve as probes or modifiers in biochemical assays.

The butyl chain extending from the carbamimidamide group at position C1 adds another layer of structural diversity. This aliphatic side chain can influence the compound's solubility, metabolic stability, and pharmacokinetic properties. The butyl group is relatively small and non-polar, which may facilitate membrane permeability while maintaining sufficient hydrophobicity for effective binding to biological targets. This balance between polar and non-polar regions is critical in drug design, as it can optimize both uptake into cells and interaction with intracellular targets.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates like 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid. Molecular docking simulations have been employed to evaluate its binding affinity to various enzymes and receptors implicated in human diseases. Preliminary studies suggest that this compound may interact with enzymes involved in metabolic pathways or signal transduction cascades, making it a valuable starting point for developing novel therapeutics.

In addition to its potential as a lead compound, 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid has shown promise as a building block for more complex molecules. Its unique structural features allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, introducing additional functional groups or linking it to other pharmacophores could enhance its biological activity or improve its pharmacokinetic profile.

The oxazole ring has been extensively studied for its role in medicinal chemistry due to its stability and ability to form hydrogen bonds. It is a common motif in natural products and synthetic drugs alike. The combination of an oxazole ring with an amino and carbamimidamide group creates a versatile scaffold that can be explored for various therapeutic purposes. Researchers have been particularly interested in derivatives of this class due to their reported activities against inflammatory diseases and infections.

One of the most compelling aspects of 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to design molecules with tailored properties. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

The compound's solubility profile also plays a crucial role in determining its suitability for different applications. While detailed solubility data may vary depending on the specific environment (e.g., aqueous solutions vs. organic solvents), compounds like 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid often require optimization for formulation purposes. Advances in solvent systems and delivery methods have made it possible to enhance the bioavailability of such compounds, opening up new avenues for therapeutic development.

Recent studies have highlighted the importance of understanding molecular interactions at an atomic level when designing new drugs. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into how 5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid interacts with biological targets. These structural details are essential for rational drug design efforts aimed at improving binding affinity and selectivity.

The growing interest in heterocyclic compounds like oxazoles stems from their prevalence in bioactive natural products and synthetic drugs. The ability of these molecules to adopt multiple conformations while maintaining stable structures makes them ideal candidates for drug discovery programs. Furthermore, their diverse chemical reactivity allows chemists to explore numerous modifications without losing essential biological activity.

In conclusion,5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole-4-carboxylic acid (CAS No. 2137471-64-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—combining an oxazole ring with amino and carbamimidamide functionalities—make it an attractive scaffold for designing novel therapeutics targeting various diseases. As computational methods continue to advance alongside experimental techniques like high-throughput screening,5-(1-Amino-4-carbamimidamidobutyl)-1,3-oxazole...